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Compound of Interest

Compound Name: Tributylphosphine sulfide

CAS No.: 3084-50-2

Cat. No.: B1595957 Get Quote

Introduction: Unveiling the Versatility of a Key
Organophosphorus Reagent
Tributylphosphine sulfide, an organophosphorus compound holding a unique position in the

chemist's toolkit, offers a distinct combination of reactivity and stability. As researchers and

drug development professionals continually seek more efficient and selective synthetic

methodologies, a deep understanding of pivotal reagents is paramount. This guide provides an

in-depth exploration of tributylphosphine sulfide, moving beyond basic data to elucidate the

causality behind its applications and to offer field-proven insights into its use. The presence of a

phosphorus-sulfur double bond within a sterically accessible trialkylphosphine framework

imparts a unique reactivity profile, making it a valuable asset in coordination chemistry and

organic synthesis.[1] This document will serve as a comprehensive technical resource,

detailing the molecular characteristics, synthesis, reactivity, and practical applications of

tributylphosphine sulfide, with a focus on contexts relevant to pharmaceutical and materials

science.

Core Molecular and Physicochemical Profile
A thorough understanding of a reagent's fundamental properties is the bedrock of its effective

application in research and development. Tributylphosphine sulfide is characterized by the

molecular formula C₁₂H₂₇PS and a molecular weight of approximately 234.38 g/mol .[2][3][4][5]
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Its key identifiers and physicochemical properties are summarized in the table below for ease

of reference.

Property Value Source(s)

Molecular Formula C₁₂H₂₇PS [2][3][4]

Molecular Weight 234.38 g/mol [2][4][5]

CAS Number 3084-50-2 [4]

Appearance Colorless to light yellow liquid [4]

Boiling Point
111 °C @ 0.1 Torr; 129-130 °C

@ 0.5 Torr
[3][5]

Density ~1.0339 g/cm³ @ 24 °C [3]

Solubility
Moderately soluble in organic

solvents; Insoluble in water

IUPAC Name
tributyl(sulfanylidene)-λ⁵-

phosphane
[2]

Synthesis and Mechanistic Insights: The Formation
of the P=S Bond
The synthesis of phosphine sulfides is a fundamental transformation in organophosphorus

chemistry. A common and efficient method involves the direct reaction of the corresponding

tertiary phosphine with elemental sulfur.[1][6][7] This approach is attractive due to the ready

availability and low cost of elemental sulfur, which is an abundant byproduct of the oil and gas

industry.[1][7]

The reaction mechanism is initiated by the nucleophilic attack of the lone pair of electrons on

the phosphorus atom of tributylphosphine onto the octasulfur ring (S₈).[6][7] This initial attack

leads to the formation of a zwitterionic intermediate. A subsequent cascade of intramolecular or

intermolecular attacks by other phosphine molecules on the polysulfide chain ultimately results

in the formation of eight equivalents of tributylphosphine sulfide.[6][7] The first step, the ring-
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opening of S₈, is often the rate-determining step and is facilitated by solvents that can solubilize

both the phosphine and elemental sulfur.[6][7]

Reactants

Intermediate ProductP(C₄H₉)₃

[(C₄H₉)₃P⁺-S-S₇⁻]

Nucleophilic Attack

S₈

(C₄H₉)₃P=S

Cascade Reaction
+ 7 P(C₄H₉)₃
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Caption: Proposed mechanism for the synthesis of tributylphosphine sulfide.

Experimental Protocol: Synthesis of a Representative
Phosphine Sulfide
The following protocol for the synthesis of triphenylphosphine sulfide is adapted from a peer-

reviewed, high-yielding, and rapid procedure.[1][6][7] This method is illustrative of the general

approach for synthesizing trialkylphosphine sulfides like tributylphosphine sulfide, with

adjustments to purification likely required due to the liquid nature of the target compound.

Materials:

Triphenylphosphine (10 mmol, 2.62 g)[1][6][7]

Elemental Sulfur (10 mmol, 320 mg)[1][6][7]

Dichloromethane (CH₂Cl₂) (5 mL)[1][6][7]

Methanol (for washing)[1][6][7]

Procedure:
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To a test tube, add triphenylphosphine (10 mmol) and elemental sulfur (10 mmol).[1][6][7]

Add dichloromethane (5 mL) to the test tube.[1][6][7]

Vigorously shake the reaction mixture using a vortex mixer or mechanical shaker at room

temperature.[1][6][7]

Observe the dissolution of the solid reactants and a slight exotherm. The reaction is typically

complete in under one minute.[6][7]

For triphenylphosphine sulfide, a white crystalline product precipitates out of the solution.[1]

[6][7] For the liquid tributylphosphine sulfide, the product would remain in solution.

If a precipitate forms, collect the solid by filtration and wash with cold methanol.[1][6][7] For a

liquid product, the solvent would be removed under reduced pressure, and the resulting oil

purified by column chromatography or distillation.

The purity of the product can be confirmed by ¹H, ³¹P, and ¹³C NMR spectroscopy and

elemental analysis.[6][7]

Self-Validation: The significant downfield shift in the ³¹P NMR spectrum is a key indicator of the

conversion of the phosphine to the corresponding sulfide.[6][7]

Applications in Advanced Synthesis and Drug
Development
While specific, publicly documented examples of tributylphosphine sulfide in the synthesis of

marketed drugs are scarce, its utility can be inferred from the well-established roles of its

parent compound, tributylphosphine, and the broader class of phosphine sulfides in the

synthesis of complex molecules and active pharmaceutical ingredients (APIs).

Role as a Ligand in Catalysis
Tributylphosphine sulfide can function as a ligand in coordination chemistry, stabilizing metal

complexes and facilitating a variety of catalytic reactions. The "soft" nature of the sulfur atom

allows for favorable interactions with transition metals. While the parent tributylphosphine is a

widely used ligand in cross-coupling reactions for API synthesis, the sulfide derivative offers a
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more air-stable alternative, which can be advantageous in certain applications. Phosphine

sulfides have been investigated as ligands in palladium-catalyzed C-C coupling reactions,

demonstrating their potential in robust catalytic systems.
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Caption: Generalized role of tributylphosphine sulfide as a ligand in catalysis.

Sulfur Transfer Reactions
One of the key applications of phosphine sulfides is in sulfur transfer reactions. The P=S bond

can be cleaved under certain conditions, allowing the sulfur atom to be transferred to another

molecule. A classic example is the quantitative transfer of sulfur from triphenylphosphine sulfide

to tributylphosphine, which proceeds via a bimolecular mechanism. This reactivity can be

harnessed in organic synthesis for the controlled introduction of sulfur into a target molecule.

Precursor to Other Organophosphorus Compounds
Tributylphosphine sulfide serves as a stable, air-insensitive precursor to tributylphosphine.

The sulfide can be reduced back to the phosphine using various reducing agents. This allows
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for the convenient storage and handling of the more air-sensitive tributylphosphine in its

protected sulfide form.

Safety and Handling: A Self-Validating Protocol
As a responsible scientist, adherence to strict safety protocols is non-negotiable.

Tributylphosphine sulfide is a skin irritant with moderate toxicity.[5] When heated to

decomposition, it can emit toxic fumes of phosphorus and sulfur oxides.[5]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat and appropriate footwear are required.

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.

Avoid contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.

Store in a cool, dry place away from strong oxidizing agents.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Inhalation: Move the person to fresh air.

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.
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Conclusion: A Valuable Reagent for the Discerning
Chemist
Tributylphosphine sulfide is a versatile and valuable reagent for researchers and

professionals in drug development and materials science. Its well-defined molecular and

physicochemical properties, coupled with its straightforward synthesis and unique reactivity,

make it a reliable tool in advanced organic synthesis. While its direct application in specific drug

synthesis pathways may not always be publicly disclosed, its role as a stable precursor, a

ligand in catalysis, and a sulfur transfer agent underscores its importance. By understanding

the mechanistic principles behind its reactivity and adhering to rigorous safety protocols,

scientists can effectively leverage tributylphosphine sulfide to achieve their synthetic goals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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